Cas no 2138010-13-4 (1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol)

• Product Name: 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol
• CAS No: 2138010-13-4
• MF: C₁₁H₁₆N₄OS
• MW: 252.335940361023
• CID: 5872587
• PubChem ID: 165484022
• Update Time: 2025-06-09

1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol
• 2138010-13-4
• EN300-1128464

• Inchi： 1S/C11H16N4OS/c1-8(7-16-3)15-11(17)6-9(13-15)10-4-5-12-14(10)2/h4-6,8,13H,7H2,1-3H3
• InChI Key： LEAUMDHEDLLQOI-UHFFFAOYSA-N
• SMILES： S=C1C=C(C2=CC=NN2C)NN1C(C)COC

Computed Properties

• Exact Mass: 252.10448232g/mol
• Monoisotopic Mass: 252.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.4Ų

Additional information on 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol

Comprehensive Overview of 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol (CAS No. 2138010-13-4)

The compound 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol (CAS No. 2138010-13-4) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This heterocyclic compound combines a pyrazole core with a thiol functional group, making it a versatile building block in medicinal chemistry, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, particularly in the development of novel pharmaceutical intermediates and biologically active agents.

One of the key reasons for the growing interest in 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol is its structural similarity to other pyrazole derivatives, which are known for their broad-spectrum biological activities. Pyrazole-based compounds have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The presence of the thiol group in this molecule further enhances its reactivity, enabling it to participate in various chemical transformations, such as nucleophilic substitutions and redox reactions. This makes it a valuable candidate for drug discovery and development.

In the context of agrochemical applications, 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol has shown promise as a potential pesticide intermediate. Its ability to interact with biological targets in pests and pathogens makes it a subject of ongoing research in crop protection. Additionally, the compound's stability and solubility properties are being optimized to enhance its efficacy in field applications. With the increasing demand for sustainable agriculture and eco-friendly pesticides, this molecule could play a pivotal role in addressing global food security challenges.

From a material science perspective, the thiol-functionalized pyrazole structure of this compound offers opportunities for designing advanced materials with tailored properties. For instance, it can be used as a ligand in coordination chemistry to create metal-organic frameworks (MOFs) or as a crosslinking agent in polymer chemistry. The versatility of 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol underscores its potential in developing high-performance materials for electronics, catalysis, and other cutting-edge technologies.

The synthesis of 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers are continually refining these synthetic routes to improve yields, reduce costs, and minimize environmental impact. Green chemistry principles, such as the use of catalysts and solvent-free conditions, are being explored to make the production process more sustainable. These advancements align with the broader industry trends toward green synthesis and circular economy practices.

In conclusion, 1-(1-methoxypropan-2-yl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazole-5-thiol (CAS No. 2138010-13-4) is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure, combined with its reactivity and versatility, makes it a valuable asset in drug discovery, agrochemical innovation, and material science. As research progresses, this molecule is expected to unlock new possibilities in science and technology, addressing some of the most pressing challenges of our time.